Cas no 2228934-65-2 (1-amino-2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-ol)
2228934-65-2 structure
Product Name:1-amino-2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-ol
CAS No:2228934-65-2
MF:C8H11ClF3N3O
MW:257.640650987625
CID:6040707
PubChem ID:165659607
Update Time:2023-12-26
1-amino-2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-amino-2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-ol
- EN300-1960640
- 1-amino-2-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propan-2-ol
- 2228934-65-2
-
- Inchi： 1S/C8H11ClF3N3O/c1-7(16,3-13)4-5(8(10,11)12)14-15(2)6(4)9/h16H,3,13H2,1-2H3
- InChI Key： QLYBHOIRRIEZIF-UHFFFAOYSA-N
- SMILES： ClC1=C(C(C(F)(F)F)=NN1C)C(C)(CN)O
Computed Properties
- Exact Mass: 257.0542742g/mol
- Monoisotopic Mass: 257.0542742g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 64.1Ų
1-amino-2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1960640-0.05g |
1-amino-2-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propan-2-ol |
2228934-65-2 | 0.05g |
$1080.0 | 2023-09-17 | ||
| Enamine | EN300-1960640-0.1g |
1-amino-2-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propan-2-ol |
2228934-65-2 | 0.1g |
$1131.0 | 2023-09-17 | ||
| Enamine | EN300-1960640-0.25g |
1-amino-2-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propan-2-ol |
2228934-65-2 | 0.25g |
$1183.0 | 2023-09-17 | ||
| Enamine | EN300-1960640-0.5g |
1-amino-2-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propan-2-ol |
2228934-65-2 | 0.5g |
$1234.0 | 2023-09-17 | ||
| Enamine | EN300-1960640-1.0g |
1-amino-2-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propan-2-ol |
2228934-65-2 | 1g |
$1286.0 | 2023-06-02 | ||
| Enamine | EN300-1960640-2.5g |
1-amino-2-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propan-2-ol |
2228934-65-2 | 2.5g |
$2520.0 | 2023-09-17 | ||
| Enamine | EN300-1960640-5.0g |
1-amino-2-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propan-2-ol |
2228934-65-2 | 5g |
$3728.0 | 2023-06-02 | ||
| Enamine | EN300-1960640-10.0g |
1-amino-2-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propan-2-ol |
2228934-65-2 | 10g |
$5528.0 | 2023-06-02 | ||
| Enamine | EN300-1960640-1g |
1-amino-2-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propan-2-ol |
2228934-65-2 | 1g |
$1286.0 | 2023-09-17 | ||
| Enamine | EN300-1960640-5g |
1-amino-2-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propan-2-ol |
2228934-65-2 | 5g |
$3728.0 | 2023-09-17 |
1-amino-2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-ol Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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